Cas no 2228519-33-1 (2,4-dimethoxy-3-(oxiran-2-yl)methylpyridine)

• Product Name: 2,4-dimethoxy-3-(oxiran-2-yl)methylpyridine
• CAS No: 2228519-33-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5929766
• PubChem ID: 165624418
• Update Time: 2025-06-09

2,4-dimethoxy-3-(oxiran-2-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-3-(oxiran-2-yl)methylpyridine
• 2228519-33-1
• 2,4-dimethoxy-3-[(oxiran-2-yl)methyl]pyridine
• EN300-1796128

• Inchi： 1S/C10H13NO3/c1-12-9-3-4-11-10(13-2)8(9)5-7-6-14-7/h3-4,7H,5-6H2,1-2H3
• InChI Key： MCPYLGBVZXDKAM-UHFFFAOYSA-N
• SMILES： O1CC1CC1C(=NC=CC=1OC)OC

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.9Ų

Additional information on 2,4-dimethoxy-3-(oxiran-2-yl)methylpyridine

Introduction to 2,4-dimethoxy-3-(oxiran-2-yl)methylpyridine (CAS No. 2228519-33-1)

2,4-dimethoxy-3-(oxiran-2-yl)methylpyridine, with the CAS number 2228519-33-1, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of pyridine derivatives and features an epoxy group attached to a methylene bridge, which imparts it with reactive and functional properties.

The molecular formula of 2,4-dimethoxy-3-(oxiran-2-yl)methylpyridine is C₁₀H₁₄N₂O₃, and its molecular weight is approximately 198.23 g/mol. The compound's structure includes a pyridine ring with two methoxy groups at the 2 and 4 positions, and an epoxy group attached to a methyl group at the 3 position. This specific arrangement of functional groups provides a unique set of chemical properties that make it an attractive candidate for various synthetic transformations and biological studies.

In the realm of pharmaceutical research, 2,4-dimethoxy-3-(oxiran-2-yl)methylpyridine has shown promise as a building block for the synthesis of bioactive molecules. The epoxy group can undergo ring-opening reactions with nucleophiles, leading to the formation of new functionalized pyridine derivatives. These derivatives have been explored for their potential as therapeutic agents, particularly in the treatment of neurological disorders and cancer. Recent studies have highlighted the ability of these compounds to modulate specific biological pathways, such as those involved in cell signaling and apoptosis.

The reactivity of the epoxy group in 2,4-dimethoxy-3-(oxiran-2-yl)methylpyridine also makes it a valuable intermediate in the synthesis of polymers and other materials. The ability to control the ring-opening reaction allows for the creation of polymers with tailored properties, such as enhanced mechanical strength or improved biocompatibility. These materials have found applications in drug delivery systems, tissue engineering, and other biomedical devices.

In addition to its synthetic utility, 2,4-dimethoxy-3-(oxiran-2-yl)methylpyridine has been studied for its potential as a ligand in coordination chemistry. The pyridine ring can coordinate with various metal ions, forming complexes that exhibit interesting electronic and magnetic properties. These complexes have been investigated for their use in catalysis, sensing, and other advanced materials applications.

The synthesis of 2,4-dimethoxy-3-(oxiran-2-yl)methylpyridine typically involves multi-step processes that include the formation of the pyridine ring, introduction of the methoxy groups, and subsequent epoxidation of the alkene moiety. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for its production. For example, green chemistry approaches using mild conditions and recyclable catalysts have been developed to reduce waste and improve sustainability.

The safety profile of 2,4-dimethoxy-3-(oxiran-2-yl)methylpyridine is an important consideration in its use. While it is not classified as a hazardous material or controlled substance, proper handling procedures should be followed to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment (PPE) and adhering to good laboratory practices (GLP).

In conclusion, 2,4-dimethoxy-3-(oxiran-2-yl)methylpyridine (CAS No. 2228519-33-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and coordination chemistry. Its unique chemical structure provides a platform for innovative research and development across multiple disciplines. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.